![molecular formula C14H13N3O3 B5656360 ethyl 2-[(2-pyrazinylcarbonyl)amino]benzoate](/img/structure/B5656360.png)
ethyl 2-[(2-pyrazinylcarbonyl)amino]benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"Ethyl 2-[(2-pyrazinylcarbonyl)amino]benzoate" is a chemical compound that has been the subject of various spectroscopic and theoretical studies. The research focuses on its synthesis, molecular structure, and various properties.
Synthesis Analysis
The synthesis of similar compounds typically involves reactions of various chemical intermediates. For example, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate was synthesized from specific chemical precursors and characterized using various analytical methods including IR, Raman, NMR, and X-ray diffraction methods (İ. Koca et al., 2014).
Molecular Structure Analysis
The molecular and crystal structures of similar compounds have been established through X-ray diffraction analysis. This includes detailed studies on bond lengths, bond angles, and overall geometric parameters (A. M. Shestopalov et al., 2003).
Chemical Reactions and Properties
Various chemical reactions involving similar compounds have been explored, such as transformations into different heterocyclic systems, demonstrating their versatility in organic synthesis (Gorazd Soršak et al., 1995).
Physical Properties Analysis
The physical properties, including spectroscopic characteristics like vibrational frequencies and geometric parameters, have been extensively studied. These studies provide insights into the compound's behavior under different conditions (İ. Koca et al., 2014).
Chemical Properties Analysis
The chemical properties, especially the reactivity and interaction with different molecules, are central to understanding the compound's applications in various fields. This includes the study of its interactions in multicomponent synthesis and the formation of stable salts and derivatives (D. Lega et al., 2016).
properties
IUPAC Name |
ethyl 2-(pyrazine-2-carbonylamino)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13N3O3/c1-2-20-14(19)10-5-3-4-6-11(10)17-13(18)12-9-15-7-8-16-12/h3-9H,2H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNOMZGKGTUMZOF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1NC(=O)C2=NC=CN=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-[(pyrazin-2-ylcarbonyl)amino]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.